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Compound Focus: N-Benzoylbenzamide

Cat. No.: S3343064

The table below summarizes the identified key properties for N-Benzoylbenzamide (CAS 614-28-8).

Property Value Conditions |/ Notes Source
Melting Point 152 °C - [1]1[2]
Molecular Formula C14H11NO2 - [1][2] [3]
Molecular Weight 225.24 g/mol - [1][2]
Water Solubility 1.2 g/L at 15 °C [1] [2]
Boiling Point 366.75 °C Estimated (rough) [1]112]
Density 1.1508 Estimated (rough) [1] [2]
pKa 10.39 + 0.46 Predicted [1]11[2]
Flash Point 163.6 °C - [4]

Experimental Context and Synthesis

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s3343064?utm_src=pdf-body
https://www.smolecule.com/products/s3343064?utm_src=pdf-interest
https://www.smolecule.com/products/s3343064?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.chemspider.com/Chemical-Structure.120185.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71855435.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB71855435_EN.htm
https://www.alfa-chemistry.com/cas_614-28-8.htm
https://www.smolecule.com/products/s3343064?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

The provided data points are typically determined through standard laboratory techniques. Melting point is
commonly measured using a melting point apparatus, while water solubility is often determined by

gravimetric or chromatographic methods after saturating a solution.

Synthesis procedures for N-Benzoylbenzamide are documented in the literature. The search results
reference specific synthetic methodologies published in the Canadian Journal of Chemistry and The Journal
of Organic Chemistry [1] [2]. This compound is also identified as Benzyl Benzoate Impurity 1, highlighting

its relevance in pharmaceutical impurity profiling and quality control [1] [2].

Research Workflow and Property Application

For pharmaceutical researchers, characterizing a compound's physical properties is a critical early step. The

following diagram outlines a general workflow for using this data in drug development.

Identify Compound
N-Benzoylbenzamide

Determine Melting Point Assess Solubility
(152 °C) (e.g., 1.2 g/L in water)

Purity Indicator/Solvent Selection

Plan Synthesis & Purification

Pharmaceutical Application:
Benzyl Benzoate Impurity Profiling

Click to download full resolution via product page

This workflow shows how melting point and solubility data inform synthesis and quality control processes in

drug development.
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Implications for Drug Development

The physical property data for N-Benzoylbenzamide provides valuable insights for scientists:

¢ High Melting Point: The melting point of 152°C suggests a stable, crystalline solid at room
temperature, which can influence the selection of processing techniques and formulation design.

¢ Low Aqueous Solubility: The relatively low water solubility may indicate potential challenges with
dissolution and bioavailability, which could be a critical factor in pre-formulation studies.

e Impurity Profiling: Its identification as Benzyl Benzoate Impurity 1 confirms its importance in
ensuring the quality and safety of pharmaceutical products.

Recommendations for Further Research

The current search results provide a foundational dataset, but for a comprehensive whitepaper, deeper

investigation is needed:

¢ Solubility in Organic Solvents: Systematically search for experimental solubility data in
pharmaceutically relevant solvents.

¢ Advanced Characterization: Seek data on stability, hygroscopicity, and polymorphic forms.

e Experimental Procedures: Consult the original research articles cited for detailed synthesis and
characterization methods [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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